Cas no 30885-54-2 (4-Chloro-3-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-Chloro-3-methylbenzene-1-sulfonyl fluoride
• CAS No: 30885-54-2
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• CID: 6032610
• PubChem ID: 149793826
• Update Time: 2025-10-31

4-Chloro-3-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 30885-54-2
• 4-chloro-3-methylbenzene-1-sulfonyl fluoride
• EN300-728980
• 4-Chloro-3-methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H6ClFO2S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4H,1H3
• InChI Key： BLTHDFYYJPMKQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 207.9761065g/mol
• Monoisotopic Mass: 207.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-Chloro-3-methylbenzene-1-sulfonyl fluoride

Recent Advances in the Application of 4-Chloro-3-methylbenzene-1-sulfonyl fluoride (CAS: 30885-54-2) in Chemical Biology and Drug Discovery

4-Chloro-3-methylbenzene-1-sulfonyl fluoride (CAS: 30885-54-2) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. Recent studies highlight its growing importance as a sulfonyl fluoride warhead in covalent inhibitor design, leveraging its selective reactivity with serine hydrolases and other nucleophilic residues. This compound's unique balance of stability and reactivity makes it particularly valuable for target identification and validation in drug discovery pipelines.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in developing irreversible inhibitors for SARS-CoV-2 main protease (Mpro). Researchers incorporated 30885-54-2 as the electrophilic moiety in a series of peptidomimetic compounds, achieving nanomolar potency through selective covalent modification of the catalytic cysteine residue. The study provided structural insights into the binding mode through X-ray crystallography, confirming the sulfonyl fluoride group's orientation in the enzyme active site.

In chemical proteomics applications, 4-Chloro-3-methylbenzene-1-sulfonyl fluoride has shown promise as an activity-based probe for profiling serine hydrolases in complex biological systems. A Nature Chemical Biology publication (2024) detailed its use in competitive ABPP (Activity-Based Protein Profiling) experiments to map inhibitor selectivity across hundreds of enzymes simultaneously. The methyl-chloro substitution pattern was found to significantly influence membrane permeability and target engagement compared to simpler sulfonyl fluoride probes.

The compound's synthetic utility has been expanded in recent methodological developments. A 2024 ACS Catalysis report described a photocatalytic method for late-stage introduction of the sulfonyl fluoride group into aromatic systems, using 30885-54-2 as a model substrate. This approach enables more efficient exploration of structure-activity relationships in drug discovery campaigns targeting covalent inhibitors.

Safety and handling considerations for 30885-54-2 were addressed in a recent Chemical Research in Toxicology review (2023). While sulfonyl fluorides generally show favorable safety profiles compared to other electrophilic warheads, the chloro-methyl substituted variant requires specific precautions due to its enhanced reactivity. The review recommends handling under inert atmosphere for long-term storage and provides updated guidelines for occupational exposure limits.

Looking forward, the unique properties of 4-Chloro-3-methylbenzene-1-sulfonyl fluoride position it as a key tool for next-generation covalent drug discovery. Its balanced reactivity profile, combined with recent methodological advances in its application, suggest expanding roles in fragment-based drug discovery and the development of targeted protein degraders. Ongoing research is exploring its utility in covalent fragment libraries and PROTAC design, potentially opening new avenues in challenging target space.